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Compound of Interest

Compound Name: 3-Ethyl-2-methyl-3-pentanol

Cat. No.: B1330359

An In-depth Technical Guide to 3-Ethyl-2-methyl-
3-pentanol

This guide provides a comprehensive overview of the chemical and physical properties of 3-
Ethyl-2-methyl-3-pentanol, tailored for researchers, scientists, and professionals in drug
development.

Core Chemical Identity

Molecular Formula: CsH1sO[1][2][3][4][5]

Molecular Weight: The calculated molecular weight of 3-Ethyl-2-methyl-3-pentanol is
approximately 130.23 g/mol . More precise measurements from various sources are detailed
below.

A fundamental aspect of any chemical compound is its molecular formula and weight, which
are crucial for stoichiometric calculations in synthesis and for analytical characterization. The
structure of 3-Ethyl-2-methyl-3-pentanol, a tertiary alcohol, directly corresponds to its
chemical formula and molecular mass.
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IUPAC Name:
3-Ethyl-2-methyl-3-pentanol

Chemical Structure

Molecular Formula:
CsH1s80

calculates to

Molecular Weight:
~130.23 g/mol

Click to download full resolution via product page

Fig. 1: Relationship between chemical nomenclature, structure, formula, and molecular weight.

Quantitative Data Summary

For ease of reference and comparison, the key quantitative data for 3-Ethyl-2-methyl-3-

pentanol are summarized in the table below.
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Property

Value

Source(s)

Molecular Formula

CsH1s0

[L1E2]E31[4105]

Molecular Weight 130.2279 g/mol [1][5]
130.231 g/mol [2]

130.23 g/mol [3141(6]

CAS Registry Number 597-05-7 [1][2][5]
Density 0.830 g/cm?3 [3]
Boiling Point 59°C [6]
Appearance Colorless to Almost colorless 2]

clear liquid

Experimental Protocols

Detailed experimental methodologies are critical for the replication of scientific findings. The

following outlines a general protocol for the synthesis of a tertiary alcohol like 3-Ethyl-2-

methyl-3-pentanol via a Grignard reaction, a common method for forming carbon-carbon

bonds.

Synthesis of 3-Ethyl-2-methyl-3-pentanol via Grignard Reaction

¢ Objective: To synthesize 3-Ethyl-2-methyl-3-pentanol from an appropriate ketone and

Grignard reagent.

o Reaction: The reaction of a Grignard reagent, such as ethylmagnesium bromide, with a

ketone, like 2-methyl-3-pentanone, followed by an acidic workup, yields the tertiary alcohol.

e Materials:

o Magnesium turnings

o Anhydrous diethyl ether

o Ethyl bromide
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o 2-Methyl-3-pentanone
o Hydrochloric acid (for workup)

o Drying agent (e.g., anhydrous sodium sulfate)

e Procedure:

o Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a
dropping funnel and a condenser, magnesium turnings are placed in anhydrous diethyl
ether. A solution of ethyl bromide in anhydrous diethyl ether is added dropwise to initiate
the formation of ethylmagnesium bromide. The reaction is typically initiated with a small
crystal of iodine if it does not start spontaneously.

o Addition of Ketone: Once the Grignard reagent is formed, a solution of 2-methyl-3-
pentanone in anhydrous diethyl ether is added slowly from the dropping funnel while
maintaining a gentle reflux.

o Workup: After the addition is complete and the reaction has stirred for a specified time, the
reaction mixture is poured over a mixture of ice and a dilute acid (e.g., HCI) to quench the
reaction and protonate the alkoxide intermediate.

o Extraction and Purification: The organic layer is separated, and the aqueous layer is
extracted with diethyl ether. The combined organic layers are washed, dried over an
anhydrous drying agent, and the solvent is removed by rotary evaporation. The crude
product can then be purified by distillation.
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Fig. 2: Experimental workflow for the synthesis of 3-Ethyl-2-methyl-3-pentanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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